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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B1662600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of Ro 10-5824 dihydrochloride, a selective dopamine D4 receptor partial agonist. The

following procedures are designed to ensure the safety of laboratory personnel and the

integrity of experimental protocols.

Personal Protective Equipment (PPE)
When handling Ro 10-5824 dihydrochloride, all personnel must use the following personal

protective equipment to prevent exposure. The specific requirements are detailed in the table

below.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye/Face Protection Safety Glasses
ANSI Z87.1-rated or

equivalent

Protects eyes from

splashes or dust.

Skin Protection
Chemical-resistant

Gloves

Standard BS EN

374:2003 or

equivalent

Prevents skin contact

with the compound.

Gloves should be

inspected before use

and changed

regularly.

Lab Coat
Standard laboratory

coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection Respirator

Use a suitable

respirator if a risk

assessment indicates

it is necessary.

Prevents inhalation of

dust or aerosols. To

be used in a chemical

fume hood.[1]

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood with an independent

air supply.[1]

Avoid the formation of dust and aerosols.[1]

Prevent contact with skin, eyes, and clothing.[1]

Keep away from sources of ignition.[1]

Wash hands thoroughly after handling the compound.[1]

Ensure a safety shower and eye wash station are readily accessible.[1]
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Storage:

Store in a cool, dry place.

For long-term storage as a powder, -20°C is recommended.

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month in a

sealed container, protected from moisture.

Spill and Disposal Procedures
Spill Management:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as detailed above.

Cover the spill with a suitable absorbent material.

Carefully sweep the material into an appropriate container for disposal.

Do not let the product enter drains.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated materials and containers should be treated as chemical waste.

Experimental Protocol: Novel Object Recognition
(NOR) Task Workflow
The following is a generalized workflow for a Novel Object Recognition (NOR) task, a common

behavioral experiment involving Ro 10-5824 dihydrochloride to assess its effects on

cognition.
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Caption: Workflow for a Novel Object Recognition (NOR) experiment.

Signaling Pathway of Dopamine D4 Receptor
Ro 10-5824 dihydrochloride is a partial agonist for the dopamine D4 receptor, which is a G-

protein coupled receptor (GPCR). The simplified signaling pathway is illustrated below.
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Caption: Simplified Dopamine D4 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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